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Compound of Interest

Compound Name: Methylphosphine

Cat. No.: B1207260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methylphosphine (CH₃PH₂), the simplest primary organophosphine, is a colorless,

malodorous gas that serves as a fundamental building block in organophosphorus chemistry.[1]

[2] Its unique electronic and steric properties make it a versatile reagent and ligand in a variety

of chemical transformations, from coordination chemistry to organic synthesis. This guide

provides a comprehensive overview of the chemical properties and reactivity of

methylphosphine, supported by quantitative data, experimental methodologies, and visual

diagrams to facilitate a deeper understanding for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
Methylphosphine is a primary phosphine with the chemical formula CH₃PH₂.[1][3] It is

characterized by a pyramidal structure at the phosphorus atom, with a lone pair of electrons

that dictates much of its reactivity. A summary of its key physical and structural properties is

presented in Table 1.

Table 1: Physical and Spectroscopic Properties of Methylphosphine
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Property Value Reference

Molecular Formula CH₅P [3]

Molar Mass 48.024 g/mol [3][4]

Boiling Point -17.1 °C (1.2 °F; 256.0 K) [1]

CAS Number 593-54-4 [1][3]

InChI Key
SAWKFRBJGLMMES-

UHFFFAOYSA-N
[1][3]

Dipole Moment 1.10 D [5][6]

Ionization Energy 9.120 eV [5]

Proton Affinity 851.5 kJ/mol [5]

C-P Bond Length 1.858 Å [5][7]

C-H Bond Length 1.094 Å [5]

P-H Bond Length 1.423 Å [5]

H-C-P Bond Angle 109.6° [5]

H-P-C Bond Angle 96.5° [5]

Spectroscopic Characterization:

The structural and electronic properties of methylphosphine have been extensively studied

using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR spectroscopy is a powerful tool

for characterizing phosphines. The chemical shift of methylphosphine provides information

about the electronic environment of the phosphorus atom.[3]

Vibrational Spectroscopy: Infrared (IR) and Raman spectroscopy reveal the vibrational

modes of the molecule.[4] Key vibrational frequencies correspond to the symmetric and

asymmetric stretching and bending of the P-H and C-H bonds, as well as the deformation

and rocking motions of the PH₂ and CH₃ groups.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methylphosphine
https://www.benchchem.com/product/b1207260
https://en.wikipedia.org/wiki/Methylphosphine
https://en.wikipedia.org/wiki/Methylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methylphosphine
https://en.wikipedia.org/wiki/Methylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methylphosphine
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://www.stenutz.eu/chem/solv6.php?name=methylphosphine
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://cccbdb.nist.gov/listbondexp3x.asp?descript=rCP&mi=2&bi=2
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://cccbdb.nist.gov/exp2x.asp?casno=593544&charge=0
https://www.benchchem.com/product/b1207260?utm_src=pdf-body
https://www.benchchem.com/product/b1207260?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methylphosphine
https://www.benchchem.com/product/b1207260
https://www.benchchem.com/product/b1207260
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microwave Spectroscopy: High-resolution microwave spectroscopy has been used to

determine the precise molecular structure of methylphosphine, including bond lengths and

angles.

Reactivity of Methylphosphine
The reactivity of methylphosphine is dominated by the lone pair of electrons on the

phosphorus atom, which makes it a nucleophile and a ligand. It is also susceptible to oxidation

and can be deprotonated by strong bases.[1]

2.1. Oxidation

Methylphosphine readily reacts with oxygen to form methylphosphonous acid:

CH₃PH₂ + O₂ → CH₃P(H)O₂H[1]

2.2. Acid-Base Chemistry

Protonation: As a Lewis base, methylphosphine can be protonated to form the

methylphosphonium ion:

CH₃PH₂ + H⁺ → [CH₃PH₃]⁺[1]

Deprotonation: In the presence of a strong base, such as potassium hydroxide,

methylphosphine can be deprotonated to yield methylphosphanide derivatives:

CH₃PH₂ + KOH → K[CH₃PH] + H₂O[1]

2.3. Coordination Chemistry

Methylphosphine is an effective ligand in coordination chemistry, capable of donating its lone

pair of electrons to a metal center to form metal-phosphine complexes.[8][9] These complexes

are important in homogeneous catalysis.[9] The steric and electronic properties of the

phosphine ligand can be tuned to influence the reactivity and selectivity of the metal catalyst.[8]

[10]

2.4. Organic Synthesis
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Methylphosphine and its derivatives are valuable reagents in organic synthesis, particularly in

the formation of carbon-phosphorus bonds. Palladium-catalyzed cross-coupling reactions are a

key method for the synthesis of P-chiral phosphine ligands.[11] These ligands are crucial in

asymmetric catalysis.

Experimental Protocols
3.1. Synthesis of Methylphosphine

A common laboratory-scale synthesis of methylphosphine involves the methylation of

phosphanide salts.[1] For isotopically substituted methylphosphines, a modified procedure

using the reaction between methyl iodide and PH₃ in a KOH/dimethylsulfoxide slurry is

preferred.[12]

General Procedure for the Synthesis of Methylphosphine:

Preparation of Potassium Phosphanide (KPH₂): A solution of potassium metal in liquid

ammonia is treated with phosphine gas (PH₃) until the blue color of the solvated electrons

disappears.

Methylation: To the resulting suspension of KPH₂, methyl iodide (CH₃I) is added dropwise at

low temperature.

Isolation: The volatile methylphosphine is then collected by vacuum distillation.

Reaction: KPH₂ + CH₃I → CH₃PH₂ + KI[1]

A flowchart for a typical synthesis and purification workflow is provided below.

Synthesis Purification
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A typical workflow for the synthesis and purification of methylphosphine.

3.2. Characterization by Vibrational Spectroscopy

High-resolution infrared (IR) spectroscopy is a key technique for characterizing the vibrational

modes of methylphosphine.[4]

Experimental Setup:

A gas cell with appropriate windows (e.g., KBr) is filled with methylphosphine gas at a

known pressure.

The IR spectrum is recorded using a high-resolution Fourier-transform infrared (FTIR)

spectrometer.

The observed vibrational frequencies are then assigned to specific molecular motions, often

aided by computational analysis.[4]

A diagram illustrating the key vibrational modes of methylphosphine is shown below.

Stretching Modes Bending Modes

CH₃PH₂

P-H stretch C-H stretch CH₃ deformation PH₂ scissoring CH₃ rocking

Click to download full resolution via product page

Key vibrational modes of the methylphosphine molecule.

Safety and Handling
Methylphosphine is a toxic and malodorous gas.[1] It should be handled in a well-ventilated

area, and appropriate personal protective equipment, including gloves, safety glasses, and a

respirator, should be worn.[13][14] As it is flammable, it should be kept away from heat, sparks,

and open flames.[13][15]
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Conclusion
Methylphosphine is a fundamentally important molecule in organophosphorus chemistry with

a rich and diverse reactivity profile. Its properties as a ligand and a synthetic building block

continue to be exploited in the development of new catalysts and synthetic methodologies. A

thorough understanding of its chemical properties, reactivity, and handling is essential for its

safe and effective use in research and development. The logical relationship of its core

properties and reactivity is depicted in the following diagram.
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Relationship between the chemical properties and reactivity of methylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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